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Compound of Interest

Compound Name: 5,5-Dimethyl-3-hexanone

Cat. No.: B15492113

Essential Safety and Handling Guide for 5,5-
Dimethyl-3-hexanone

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the proper use of 5,5-Dimethyl-3-hexanone, including personal protective
equipment (PPE) recommendations, handling procedures, and disposal plans.

Chemical Hazards:

5,5-Dimethyl-3-hexanone is a flammable liquid and vapor that can cause skin and eye
irritation.[1] Inhalation of its vapors may lead to respiratory irritation.[1] It is crucial to handle this
chemical with appropriate safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when working with 5,5-Dimethyl-3-hexanone. The
following table summarizes the recommended PPE for various aspects of handling.
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Body Part

Personal Protective
Equipment

Specifications and Use
Cases

Hands

Chemical-resistant gloves

Wear appropriate protective
gloves to prevent skin contact.
Nitrile or neoprene gloves are
generally recommended for
handling ketones, but always
check the manufacturer's

compatibility chart.

Eyes/Face

Safety glasses with side

shields or goggles; Face shield

Use safety glasses as a
minimum. Wear chemical
safety goggles if there is a
splash hazard. A face shield
should be worn in addition to
goggles when there is a

significant risk of splashing.

Body

Laboratory coat; Chemical-

resistant apron

A standard laboratory coat
should be worn to protect
clothing. A chemical-resistant
apron over the lab coat is
recommended when handling
larger quantities or when there
is a higher potential for

splashes.

Respiratory

Use in a well-ventilated area;

Respirator (if needed)

Work in a chemical fume hood
to avoid inhalation of vapors. If
ventilation is inadequate or for
emergency situations, use a
NIOSH-approved respirator

with organic vapor cartridges.
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In the event of a fire, a

) ] pressure-demand
) Self-contained breathing
Fire MSHA/NIOSH-approved SCBA
apparatus (SCBA) )
and full protective gear are

necessary.[2][3]

Handling and Storage Procedures

Proper handling and storage are vital to maintaining a safe laboratory environment.

» Ventilation: Always handle 5,5-Dimethyl-3-hexanone in a well-ventilated area, preferably
within a chemical fume hood, to keep vapor concentrations low.[2][4] Ensure that eyewash
stations and safety showers are readily accessible and in close proximity to the workstation.

[2]

« Ignition Sources: This chemical is flammable. Keep it away from open flames, hot surfaces,
and other potential sources of ignition.[2] Use non-sparking tools and explosion-proof
equipment when handling.[2]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke
in areas where this chemical is handled or stored.[4] Wash hands thoroughly after handling.

[4]

» Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[2] Keep
away from incompatible materials such as strong bases and reducing agents.[2]

Disposal Plan

Proper disposal of 5,5-Dimethyl-3-hexanone and contaminated materials is crucial to prevent
environmental contamination and ensure safety.

o Waste Chemical: Dispose of 5,5-Dimethyl-3-hexanone as hazardous waste in accordance
with local, state, and federal regulations. Do not pour it down the drain. Place it in a suitable,
labeled container for waste disposal.[4]

o Contaminated PPE: Dispose of contaminated gloves, lab coats, and other disposable PPE
as hazardous waste.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC146900500&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1741746_EN.htm
https://www.benchchem.com/product/b15492113?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC146900500&countryCode=US&language=en
https://datasheets.scbt.com/sc-254860.pdf
https://www.fishersci.com/store/msds?partNumber=AC146900500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146900500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146900500&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1741746_EN.htm
https://datasheets.scbt.com/sc-254860.pdf
https://datasheets.scbt.com/sc-254860.pdf
https://www.fishersci.com/store/msds?partNumber=AC146900500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146900500&countryCode=US&language=en
https://www.benchchem.com/product/b15492113?utm_src=pdf-body
https://www.benchchem.com/product/b15492113?utm_src=pdf-body
https://datasheets.scbt.com/sc-254860.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15492113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ Spills: In case of a small spill, absorb the chemical with an inert material (e.g., vermiculite,
sand, or earth) and place it in a sealed container for disposal.[2] For larger spills, evacuate
the area and follow emergency procedures.
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Caption: PPE selection workflow for handling 5,5-Dimethyl-3-hexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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